Cas no 725692-97-7 (N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide)

• Product Name: N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide
• CAS No: 725692-97-7
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 6318810
• PubChem ID: 2972415
• Update Time: 2025-08-03

N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide
• AKOS003349116
• N-(2-quinolin-8-yloxyethyl)cyclopropanecarboxamide
• 725692-97-7
• F5876-0064
• HMS1598F02
• SR-01000293509-1
• N-[2-(quinolin-8-yloxy)ethyl]cyclopropanecarboxamide
• CHEMBL4568973
• SR-01000293509
• N-(2-(quinolin-8-yloxy)ethyl)cyclopropanecarboxamide
• N~1~-[2-(8-QUINOLYLOXY)ETHYL]-1-CYCLOPROPANECARBOXAMIDE

• Inchi： 1S/C15H16N2O2/c18-15(12-6-7-12)17-9-10-19-13-5-1-3-11-4-2-8-16-14(11)13/h1-5,8,12H,6-7,9-10H2,(H,17,18)
• InChI Key： SXDXGKBLQSAZOQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCOC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide

Comprehensive Overview of N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide (CAS No. 725692-97-7)

N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide (CAS No. 725692-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its quinoline and cyclopropane moieties, exhibits intriguing chemical properties that make it a subject of interest for drug discovery and material science. Researchers are particularly drawn to its potential as a building block for designing novel bioactive molecules, given its ability to interact with biological targets.

The molecular structure of N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide combines a quinolin-8-yloxy group with a cyclopropanecarboxamide unit, creating a hybrid scaffold that offers versatility in synthetic chemistry. This combination is often explored in the development of small-molecule inhibitors and ligands for various receptors. Recent studies have highlighted its relevance in addressing challenges related to drug resistance and target specificity, which are critical concerns in modern therapeutics. The compound's CAS No. 725692-97-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In the context of current research trends, N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide aligns with the growing demand for sustainable chemistry and green synthesis methodologies. Scientists are investigating eco-friendly routes to synthesize this compound, minimizing waste and energy consumption. Additionally, its potential role in precision agriculture has sparked interest, as it may contribute to the development of next-generation crop protection agents with reduced environmental impact. These applications resonate with global efforts to address food security and climate change.

From a technical perspective, the synthesis of N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide involves multi-step reactions, often starting from 8-hydroxyquinoline and cyclopropanecarbonyl chloride. Optimizing these processes to achieve high yields and purity remains a focus for chemists. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and ensure its quality. The compound's stability under various conditions is also a key consideration for its practical use.

The pharmacological potential of N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide is another area of active exploration. Preliminary studies suggest that its quinoline core may confer antimicrobial or anti-inflammatory properties, though further validation is required. Its cyclopropane ring, known for its metabolic stability, could enhance the compound's bioavailability, making it a promising candidate for drug delivery systems. These attributes align with the increasing demand for personalized medicine and targeted therapies.

In summary, N-2-(quinolin-8-yloxy)ethylcyclopropanecarboxamide (CAS No. 725692-97-7) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable tool for researchers tackling some of the most pressing challenges in healthcare and agriculture. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities for innovation and discovery.